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Compound of Interest

Compound Name: Lead(II) sulfide

Cat. No.: B075296 Get Quote

An In-Depth Technical Guide to Lead(II) Sulfide

This guide provides an overview of the fundamental chemical properties of Lead(II) sulfide,

tailored for researchers, scientists, and professionals in drug development.

Chemical Formula
Lead(II) sulfide is an inorganic compound with the chemical formula PbS.[1][2][3] This formula

indicates that it is composed of one lead (Pb) cation and one sulfide (S) anion in a 1:1

stoichiometric ratio.[4] The lead ion is in its +2 oxidation state.[3][5] This compound is also

commonly known as plumbous sulfide or galena, which is its natural mineral form and the

principal ore of lead.[1][4][6]

Molecular Structure and Bonding
Lead(II) sulfide consists of lead cations (Pb²⁺) and sulfide anions (S²⁻).[4][5] The bonding

between the lead and sulfur atoms is predominantly ionic, though it possesses some covalent

character.[4] It crystallizes in a cubic structure, similar to the sodium chloride motif.[1][4] In this

crystal lattice, each lead ion is octahedrally coordinated by six sulfur ions, and conversely, each

sulfur ion is surrounded by six lead ions.[4]
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The molar mass of a substance is the mass of one mole of that substance. For Lead(II) sulfide
(PbS), the molar mass is calculated by summing the atomic masses of its constituent elements,

lead (Pb) and sulfur (S).

Molar Mass of PbS: 239.30 g/mol [1][2]

Other sources may cite slightly different values due to variations in isotopic composition, such

as 239.2650 g/mol [7] and 239.26 g/mol .[6]

Quantitative Data Summary
The key quantitative properties of Lead(II) sulfide are summarized in the table below for easy

reference.

Property Value

Chemical Formula PbS

Molar Mass 239.30 g/mol

Density 7.60 g/cm³

Melting Point 1,113 °C (1,386 K)

Boiling Point 1,281 °C (1,554 K)

Solubility in water 2.6 x 10⁻¹¹ g/L (practically insoluble)

Data sourced from multiple references, standard state at 25 °C, 100 kPa unless otherwise

noted.[1][2]

Experimental Protocols
Preparation of Lead(II) Sulfide via Precipitation

A common laboratory method for the synthesis of Lead(II) sulfide is through a precipitation

reaction.[2]

Objective: To synthesize Lead(II) sulfide by reacting a soluble lead(II) salt with a sulfide

source.
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Materials:

Lead(II) acetate (Pb(CH₃COO)₂) or Lead(II) nitrate (Pb(NO₃)₂)

Hydrogen sulfide (H₂S) gas or a solution of sodium sulfide (Na₂S)

Deionized water

Beakers

Filtration apparatus (e.g., Büchner funnel, filter paper)

Drying oven

Procedure:

Prepare an aqueous solution of a soluble lead(II) salt, such as lead(II) acetate, by dissolving

it in deionized water.

Slowly bubble hydrogen sulfide gas through the lead(II) acetate solution or add a solution of

sodium sulfide dropwise.[2]

A black precipitate of Lead(II) sulfide (PbS) will form immediately.[3] The reaction is:

Pb(CH₃COO)₂(aq) + H₂S(g) → PbS(s) + 2 CH₃COOH(aq).[2]

Continue the addition of the sulfide source until no more precipitate is formed, indicating the

reaction is complete.

Collect the black precipitate by vacuum filtration.

Wash the precipitate with deionized water to remove any unreacted reagents and

byproducts.

Dry the collected Lead(II) sulfide solid in a drying oven at a low temperature.

Safety Precautions: Lead compounds are toxic, and hydrogen sulfide is a highly toxic gas.[2]

This experiment must be conducted in a well-ventilated fume hood with appropriate personal

protective equipment (PPE), including gloves and safety goggles.
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Visualization
The following diagram illustrates the logical relationship in the formation of Lead(II) sulfide
from its constituent ions.

Lead(II) Ion (Pb²⁺)

Lead(II) Sulfide (PbS)

Sulfide Ion (S²⁻)

Click to download full resolution via product page

Caption: Ionic formation of Lead(II) sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075296#chemical-formula-and-molar-mass-of-lead-ii-
sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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